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Compound of Interest

Compound Name: di-n-Butylethylamine

CAS No.: 4458-33-7

Cat. No.: B1593908

Get Quote

This document provides a comprehensive technical guide for researchers, scientists, and drug

development professionals on the safe handling, storage, and emergency procedures for di-n-
butylethylamine (CAS No. 4458-33-7). As a flammable and corrosive aliphatic amine, this

compound demands rigorous safety protocols grounded in a thorough understanding of its

chemical properties and associated hazards. This guide moves beyond mere procedural lists to

explain the causality behind each recommendation, ensuring a culture of safety and scientific

integrity in the laboratory.

Compound Identification and Physicochemical
Properties
Di-n-butylethylamine, also known as N-Ethyldibutylamine, is a tertiary amine with the

molecular formula C₁₀H₂₃N.[1][2] Its physicochemical properties are fundamental to

understanding its behavior and implementing appropriate safety measures. The combination of

a relatively low flash point and a strong basic character (typical of amines) dictates its primary

hazards.

Table 1: Physicochemical Properties of Di-n-Butylethylamine
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Property Value Source(s)

CAS Number 4458-33-7 [1][2]

Molecular Formula C₁₀H₂₃N [1][2]

Molecular Weight 157.30 g/mol [1]

Boiling Point 181-182.8 °C at 760 mmHg [2][3]

Density 0.757 - 0.783 g/mL at 25 °C [2]

Flash Point 51 °C - 52.6 °C (closed cup) [2][3]

Refractive Index n20/D 1.4220

| Vapor Pressure | 0.8 ± 0.3 mmHg at 25°C (Predicted) |[3] |

Hazard Analysis and GHS Classification
Di-n-butylethylamine is classified as a hazardous substance, primarily due to its flammability

and corrosivity.[1] Understanding these classifications is the first step in risk assessment.

Flammability: With a flash point of approximately 51-53°C, di-n-butylethylamine is a

Flammable Liquid, Category 3.[2][3] This means that vapors can form flammable mixtures

with air at temperatures at or above this point, and these mixtures can be ignited by sparks,

open flames, or hot surfaces.[4]

Corrosivity: As an amine, the lone pair of electrons on the nitrogen atom imparts basicity,

making the compound corrosive. It is classified under Skin Corrosion, Category 1B,

signifying that it causes severe skin burns and eye damage upon contact.[1] This corrosive

action can cause rapid and permanent tissue damage.[5]

Table 2: GHS Classification for Di-n-Butylethylamine

Classification Pictogram Signal Word Hazard Statement

Flammable Liquids,
Category 3

GHS02: Flame Danger
H226: Flammable
liquid and vapor.[1]
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| Skin Corrosion, Category 1B | GHS05: Corrosion | | H314: Causes severe skin burns and eye

damage.[1] |

Principles of Exposure Control
To handle di-n-butylethylamine safely, a systematic approach to risk mitigation known as the

Hierarchy of Controls must be implemented. This framework prioritizes the most effective

control measures, with personal protective equipment (PPE) considered the last line of

defense.

Elimination
(e.g., Use a non-hazardous alternative)

Substitution
(e.g., Use a less flammable/corrosive amine)

Engineering Controls
(e.g., Fume hood, ventilation, grounded equipment)

Administrative Controls
(e.g., SOPs, training, restricted access)

Personal Protective Equipment (PPE)
(e.g., Gloves, goggles, face shield, respirator)

Click to download full resolution via product page

Caption: Hierarchy of Controls, prioritizing the most effective safety measures.

Engineering Controls
The primary method for controlling exposure is to isolate the hazard from the personnel.

Ventilation: All handling of di-n-butylethylamine must occur in a certified chemical fume

hood to control flammable and corrosive vapors.[6] The ventilation system should be

explosion-proof.
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Grounding and Bonding: To prevent ignition from static electricity, all metal containers and

transfer equipment must be properly grounded and bonded.[7]

Safety Equipment: Eyewash stations and safety showers must be readily accessible and

tested regularly.[6]

Administrative Controls
These are work practices and procedures that reduce the duration, frequency, and severity of

exposure.

Standard Operating Procedures (SOPs): Develop and strictly follow detailed SOPs for all

tasks involving this chemical.

Training: All personnel must be trained on the specific hazards, handling procedures,

emergency response, and proper use of PPE for di-n-butylethylamine.

Restricted Access: The areas where this chemical is used and stored should be clearly

marked and access should be restricted to authorized personnel only.

Personal Protective Equipment (PPE)
PPE is required even when engineering and administrative controls are in place. The selection

of PPE is critical and must be based on the dual flammable and corrosive hazards.

Table 3: Recommended PPE for Handling Di-n-Butylethylamine
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Body Part Protection
Rationale and
Specifications

Eyes/Face
Safety Goggles and Face
Shield

Goggles provide a seal
against splashes and
vapors. A full face shield
must be worn over the
goggles to protect the
entire face from splashes
of this corrosive material.

Hands Chemical-Resistant Gloves

Standard nitrile gloves may not

offer sufficient protection for

prolonged contact. Consult a

glove compatibility chart; butyl

rubber or Viton gloves are

often recommended for

corrosive amines. Always

inspect gloves for integrity

before use.[8]

Body
Flame-Resistant (FR) Lab

Coat

A lab coat made of flame-

resistant material is essential

due to the flammability hazard.

A chemical-resistant apron

worn over the lab coat

provides an additional barrier

against corrosive spills.[8]

| Respiratory | Respirator (as required) | If there is a risk of exceeding exposure limits or in case

of ventilation failure, a respirator is necessary. An air-purifying respirator with a Type ABEK filter

(for organic vapors, inorganic vapors, acid gases, and ammonia/amines) is recommended. |

Protocols for Safe Handling and Storage
General Handling Protocol
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Pre-Handling Check: Before starting, ensure the fume hood is functioning correctly, all

necessary PPE is available and in good condition, and the locations of the nearest eyewash

station and safety shower are known.

Container Inspection: Inspect the container for any signs of damage or leaks before moving

it.

Grounding: When transferring from a larger container, ensure both the source and receiving

containers are bonded and grounded to prevent static discharge.[7]

Dispensing: Use only non-sparking tools for opening and closing containers.[9] When

transferring, pour slowly and carefully to avoid splashing. Use a bottle carrier for transporting

glass containers.

Post-Handling: Tightly seal the container immediately after use. Decontaminate the work

area and wash hands thoroughly.
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Start: Prepare for Dispensing

Verify Fume Hood Operation

Don Appropriate PPE
(Goggles, Face Shield, FR Coat, Gloves)

Ground & Bond Source
and Receiving Containers

Use Non-Sparking Tools
to Dispense Chemical Slowly

Tightly Seal Both Containers

Decontaminate Work Area

End

Click to download full resolution via product page

Caption: Safe dispensing workflow for di-n-butylethylamine.

Storage Requirements
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Proper storage is crucial to prevent fire, container degradation, and accidental release.

Location: Store in a dedicated flammable liquids cabinet. The storage area should be cool,

dry, and well-ventilated.

Temperature: A recommended storage temperature is between 2-8°C. If refrigeration is

required, only a certified flammable-safe or explosion-proof refrigerator may be used.

Incompatible Materials: Segregate di-n-butylethylamine from incompatible materials. As a

base, it reacts exothermically and violently with acids.[10] It must also be stored away from

strong oxidizing agents, isocyanates, and acid halides.[11]

Containers: Keep containers tightly closed to prevent vapors from escaping and mixing with

air.[7]

Emergency Response Protocols
Immediate and correct response to an emergency is critical to minimizing harm.

First Aid Measures
All exposures require immediate medical attention. The following first aid is for immediate, on-

site response while awaiting professional medical help.
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First Aid Response

Exposure Occurs

What is the route of exposure?

Skin Contact

Skin

Eye Contact

Eyes

Inhalation

Inhalation

Ingestion

Ingestion

Immediately remove contaminated clothing.
Flush skin with copious water for at least 15 min.

Use safety shower.

Immediately flush eyes with water for at least 15 min.
Hold eyelids open. Use eyewash station.

Remove contact lenses if possible.

Move victim to fresh air.
Keep at rest in a comfortable position.

If not breathing, give artificial respiration.

Rinse mouth. Do NOT induce vomiting.
Give 2-4 cupfuls of water or milk to drink

if victim is conscious.

Call for Immediate Medical Attention
(P310)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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